6-(difluoromethyl)-N-(3,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(difluoromethyl)-N-(3,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C14H15F2N3O2/c1-8-17-12(14(15)16)7-13(18-8)19-9-4-10(20-2)6-11(5-9)21-3/h4-7,14H,1-3H3,(H,17,18,19)
• InChI Key: OKFXBOYYZSRWGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC(=CC(=C2)OC)OC)C(F)F
• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol

Description

The compound “6-(difluoromethyl)-N-(3,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring with nitrogen atoms at positions 1 and 3. The difluoromethyl group would be attached at position 6 of the ring, and the 3,5-dimethoxyphenyl group would be attached via a nitrogen atom.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the difluoromethyl group might make the compound susceptible to reactions involving the replacement of the fluorine atoms. The 3,5-dimethoxyphenyl group could potentially undergo reactions involving the cleavage of the ether bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include the presence of the difluoromethyl and 3,5-dimethoxyphenyl groups, the overall size and shape of the molecule, and the presence of any additional functional groups.

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The study of pyrimidine derivatives is a rich field with many potential applications, particularly in medicinal chemistry. Future research could explore the synthesis of this compound, its physical and chemical properties, its biological activity, and its potential uses.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with the rna helicase ddx5/p68 . This protein plays important roles in cell proliferation and tumor progression .

Mode of Action

Similar compounds have been shown to inhibit the growth of cancer cell lines by interacting and interfering with the function of phosphorylated p68 at low nanomolar concentrations .

Biochemical Pathways

The interaction with phosphorylated p68 suggests that it may influence pathways related to cell proliferation and tumor progression .

Result of Action

Similar compounds have been reported to inhibit tumor growth in several human xenograft models in nude mice .